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Compound of Interest

Compound Name: 4’-Hydroxy Flurbiprofen-d3

Cat. No.: B562647 Get Quote

For researchers, scientists, and drug development professionals, 4'-Hydroxy Flurbiprofen-d3 is

a critical tool for pharmacokinetic and metabolic studies of its parent drug, Flurbiprofen. This

deuterated internal standard allows for precise quantification in complex biological matrices

using mass spectrometry. This guide provides an in-depth overview of commercial suppliers,

technical specifications, and a generalized experimental protocol for its use.

Commercial Supplier Data
A variety of chemical suppliers offer 4'-Hydroxy Flurbiprofen-d3 for research purposes. The

following table summarizes the key technical data from several prominent suppliers to facilitate

comparison and procurement.
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l
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Santa Cruz

Biotechnol

ogy

sc-218623 -
C₁₅H₁₀D₃F

O₃
263.28

1189694-

02-7

For

research

use only.[1]

MedChem

Express

HY-

132436S
99.02%

C₁₅H₁₀D₃F

O₃
263.28

1189694-

02-7

Solubility:

10 mM in

DMSO.

Storage:

-20°C for 3

years

(powder).

[2]
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-
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Labeled
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of
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n.[3]

Immunoma
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HY-

132436S
99.02%

C₁₅H₁₀D₃F

O₃
263.28

1189694-

02-7

Storage:

-20°C for 3

years

(powder).

[4]

Metabolic Pathway of Flurbiprofen
Flurbiprofen is primarily metabolized in the liver to 4'-Hydroxy Flurbiprofen. This hydroxylation

reaction is catalyzed by the cytochrome P450 enzyme, specifically the CYP2C9 isoform.

Understanding this pathway is crucial for interpreting pharmacokinetic data and the role of 4'-

Hydroxy Flurbiprofen-d3 as an internal standard for its non-deuterated counterpart.
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Metabolic conversion of Flurbiprofen.

Experimental Protocols
The following is a representative experimental protocol for the simultaneous quantification of

Flurbiprofen and 4'-Hydroxy Flurbiprofen in human plasma using liquid chromatography-

tandem mass spectrometry (LC-MS/MS), adapted from published methodologies.[5] 4'-Hydroxy

Flurbiprofen-d3 would be used as the internal standard (IS) for 4'-Hydroxy Flurbiprofen, and a

corresponding deuterated Flurbiprofen (e.g., Flurbiprofen-d3) would be used as the IS for the

parent drug.

1. Sample Preparation (Liquid-Liquid Extraction)

To 100 µL of human plasma in a microcentrifuge tube, add 10 µL of the internal standard

working solution (containing 4'-Hydroxy Flurbiprofen-d3 and Flurbiprofen-d3 in methanol).

Vortex briefly to mix.

Add 500 µL of methyl t-butyl ether as the extraction solvent.

Vortex vigorously for 5 minutes.

Centrifuge at 10,000 x g for 10 minutes to separate the organic and aqueous layers.
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Carefully transfer the upper organic layer to a clean tube.

Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

Vortex to dissolve the residue.

Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Conditions

Chromatographic System: A high-performance liquid chromatography (HPLC) or ultra-high-

performance liquid chromatography (UHPLC) system.

Column: A reversed-phase C18 column (e.g., 2.0 mm x 50 mm, 5 µm particle size).[5]

Mobile Phase: A mixture of 10 mM ammonium formate buffer (pH 3.5) and methanol (15:85,

v/v).[5]

Flow Rate: 250 µL/min.[5]

Injection Volume: 5-10 µL.

Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray

ionization (ESI) source.

Ionization Mode: ESI negative ion mode.[5]

Detection: Multiple Reaction Monitoring (MRM) of the specific precursor-to-product ion

transitions for each analyte and its deuterated internal standard.

3. Data Analysis

Quantification is based on the ratio of the peak area of the analyte to the peak area of its

corresponding deuterated internal standard.
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A calibration curve is constructed by plotting the peak area ratio against the concentration of

the calibration standards.

The concentration of the analytes in the quality control and unknown samples is determined

from the calibration curve using linear regression.

Experimental Workflow Visualization
The following diagram illustrates a typical bioanalytical workflow for the quantification of a drug

and its metabolite in a biological sample using a deuterated internal standard.
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Bioanalytical workflow for drug metabolite quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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